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Compound of Interest

Compound Name: Obtusafuran methyl ether

Cat. No.: B1496097

Introduction

Obtusafuran methyl ether, a naturally occurring lignan, has garnered interest within the
scientific community for its potential therapeutic applications. Primarily isolated from plant
species of the Dalbergia genus, which have a rich history in traditional medicine for treating
inflammatory ailments, this compound is now the subject of modern scientific investigation. This
technical guide provides a comprehensive overview of Obtusafuran methyl ether, including its
botanical sources, chemical properties, and known biological activities, with a focus on
presenting quantitative data and experimental methodologies for researchers, scientists, and
drug development professionals.

Botanical Sources and Traditional Use

Obtusafuran methyl ether is a constituent of various plants in the Dalbergia genus, most
notably Dalbergia odorifera[1][2]. This genus, comprising trees and shrubs, is widely distributed
in tropical and subtropical regions and has been a cornerstone of traditional medicine systems
for centuries. Various parts of Dalbergia plants have been traditionally used to treat a wide
array of conditions, including blood disorders, syphilis, stomach problems, dysentery, ulcers,
and skin diseases|[3][4]. The traditional use of these plants for ailments often associated with
inflammation suggests the presence of bioactive compounds with anti-inflammatory properties,
such as Obtusafuran methyl ether.

Chemical Properties
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Obtusafuran methyl ether is classified as a lignan, a class of polyphenolic compounds
derived from the dimerization of substituted cinnamyl alcohols. Its chemical structure has been
elucidated through spectroscopic techniques, including Nuclear Magnetic Resonance (NMR)
and Mass Spectrometry (MS). The molecular formula for Obtusafuran methyl ether is
C17H180:s.

Biological Activities and Quantitative Data

While the traditional use of Dalbergia species points towards potential biological activities,
specific quantitative data for Obtusafuran methyl ether is still emerging. Research on various
compounds isolated from Dalbergia odorifera has demonstrated a range of biological effects,
including cytotoxic, antibacterial, antioxidant, and anti-inflammatory activities[1][4]. However,
specific quantitative data for Obtusafuran methyl ether remains limited in the currently
available scientific literature. Further targeted studies are required to determine specific metrics
such as IC50 values for cytotoxicity against various cell lines and Minimum Inhibitory
Concentrations (MICs) against microbial strains.

Potential Signaling Pathways

Lignans, as a class of compounds, have been shown to modulate various cellular signaling
pathways, including the NF-kB and MAPK pathways, which are critically involved in the
inflammatory response[5][6][7]. While direct evidence for the effect of Obtusafuran methyl
ether on these pathways is not yet available, its classification as a lignan suggests that this is a
promising area for future research. The inhibition of such pathways could provide a mechanistic
basis for the traditional anti-inflammatory uses of Dalbergia species.

Experimental Protocols

Detailed experimental protocols for the isolation and biological evaluation of Obtusafuran
methyl ether are crucial for advancing research. The following outlines a general workflow for
such investigations.

Workflow for Isolation and Bioactivity Screening
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Isolation and Purification

Plant Material (e.g., Dalbergia odorifera heartwood)

Solvent Extraction

Liquid-Liquid Partitioning

Column Chromatography (Silica Gel, Sephadex)

Preparative HPLC

Pure Obtusafuran Methyl Ether

Structure Elucidation Biological Activity Screening

NMR Spectroscopy (1H, 13C, 2D) Mass Spectrometry (HR-ESI-MS) ‘ ’ Cytotoxicity Assays (e.g., MTT) ‘ Antimicrobial Assays (e.g., MIC determination) Anti-inflammatory Assays (e.g., NO inhibition)

:

’ Signaling Pathway Analysis (e.g., Western Blot for NF-kB)
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Caption: General workflow for the isolation, structural elucidation, and biological screening of
Obtusafuran methyl ether.

Conclusion

Obtusafuran methyl ether represents a promising natural product for further investigation,
with a foundation in the traditional medicinal use of Dalbergia species. While preliminary
information suggests potential anti-inflammatory and other biological activities, there is a clear
need for more rigorous scientific studies to quantify these effects and elucidate the underlying
molecular mechanisms. The experimental approaches outlined in this guide provide a
framework for researchers to contribute to a more comprehensive understanding of this
intriguing compound and its potential for therapeutic development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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medicine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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